Cas no 4864-01-1 (2-Methoxy-5-(trifluoromethyl)benzoic acid)

• Product Name: 2-Methoxy-5-(trifluoromethyl)benzoic acid
• CAS No: 4864-01-1
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• MDL: MFCD01862091
• CID: 45380
• PubChem ID: 13585909
• Update Time: 2025-06-11

2-Methoxy-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(trifluoromethyl)benzoic acid
• 2-Methoxy-5-trifluormethylbenzoesaeure
• 2-METHOXY-5-TRIFLUOROMETHYLBENZOIC ACID
• o-Anisicacid, 5-(trifluoromethyl)- (7CI,8CI)
• 2-Methoxy-5-(trifluoromethyl)benzoicacid
• 5-Trifluoromethyl-2-methoxybenzoic acid
• Benzoic acid, 2-methoxy-5-(trifluoromethyl)-
• PubChem10415
• NAKZCKOHULJEID-UHFFFAOYSA-N
• STL554350
• BBL100556
• SBB095897
• CL8891
• RP05144
• AM61573
• EN002131
• ST2404462
• W6485
• Benzoic acid,2-methoxy-5-(tri
• DTXSID10544405
• 4864-01-1
• W-204286
• A913928
• SY106976
• AC-4475
• J-509823
• DS-18234
• AKOS005254623
• EN300-186811
• 2-(methyloxy)-5-(trifluoromethyl)benzoic acid
• CS-0042046
• SCHEMBL345774
• MFCD01862091

• MDL： MFCD01862091
• Inchi： 1S/C9H7F3O3/c1-15-7-3-2-5(9(10,11)12)4-6(7)8(13)14/h2-4H,1H3,(H,13,14)
• InChI Key： NAKZCKOHULJEID-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(=O)O)C=1)OC)(F)F

Computed Properties

• Exact Mass: 220.03500
• Monoisotopic Mass: 220.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.380
• Melting Point: 108-111°C
• Boiling Point: 285 ºC
• Flash Point: 126 ºC
• Refractive Index: 1.474
• Water Partition Coefficient: Insoluble in water.
• PSA: 46.53000
• LogP: 2.41220
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Methoxy-5-(trifluoromethyl)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-Methoxy-5-(trifluoromethyl)benzoic acid

Comprehensive Guide to 2-Methoxy-5-(trifluoromethyl)benzoic acid (CAS No. 4864-01-1): Properties, Applications, and Industry Insights

2-Methoxy-5-(trifluoromethyl)benzoic acid (CAS No. 4864-01-1) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceuticals, agrochemicals, and material science. The presence of both methoxy and trifluoromethyl groups on the aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-Methoxy-5-(trifluoromethyl)benzoic acid synthesis", "CAS 4864-01-1 applications", and "trifluoromethyl benzoic acid derivatives", reflecting its growing relevance in advanced chemical research.

The compound's molecular formula, C₉H₇F₃O₃, highlights its distinct electrophilic and lipophilic properties, which are critical for drug design and agrochemical formulations. Recent studies emphasize its role in developing non-steroidal anti-inflammatory drugs (NSAIDs) and herbicides, aligning with the increasing demand for sustainable agricultural solutions. Searches for "green chemistry applications of trifluoromethyl compounds" and "bioactive benzoic acid derivatives" underscore its intersection with eco-friendly innovation.

From a technical perspective, 2-Methoxy-5-(trifluoromethyl)benzoic acid exhibits a melting point range of 120–123°C and moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for crystallization studies and high-performance liquid chromatography (HPLC) analysis, topics frequently explored in academic forums. The compound’s stability under acidic conditions also fuels interest in "acid-stable pharmaceutical intermediates", a trending query among formulation scientists.

In material science, the trifluoromethyl group contributes to enhanced thermal stability and dielectric properties, driving research into polymeric coatings and electronic materials. Industry reports link CAS No. 4864-01-1 to advancements in flexible electronics and OLED technology, addressing the surge in demand for energy-efficient displays. Keywords such as "fluorinated aromatic compounds in electronics" and "benzoic acid-based polymers" highlight this niche application.

Regulatory and safety profiles of 2-Methoxy-5-(trifluoromethyl)benzoic acid adhere to global standards like REACH and FDA guidelines, ensuring its safe handling in industrial settings. Discussions on "safe handling of fluorinated compounds" and "CAS 4864-01-1 MSDS" are common among laboratory safety communities, reflecting proactive risk management practices.

In conclusion, 2-Methoxy-5-(trifluoromethyl)benzoic acid (CAS No. 4864-01-1) bridges multiple scientific disciplines, from medicinal chemistry to advanced materials. Its adaptability to green synthesis methods and alignment with Industry 4.0 trends position it as a compound of enduring significance. As research evolves, queries like "future of trifluoromethyl aromatics" and "scalable production of 4864-01-1" will continue to shape its trajectory in science and technology.